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Introduction
In traditional silver halide photography, the fixing process is a critical step that renders the

developed image permanent and insensitive to further exposure to light. This is achieved by

removing the unexposed and undeveloped silver halide crystals from the photographic

emulsion. The primary active agents in photographic fixers are salts of thiosulfuric acid, most

commonly sodium thiosulfate (Na₂S₂O₃), historically known as "hypo," and ammonium

thiosulfate ((NH₄)₂S₂O₃), the active component in "rapid" fixers.[1][2] These compounds form

stable, water-soluble complexes with silver ions, allowing them to be washed away from the

emulsion.[3] This document provides detailed application notes, experimental protocols, and

comparative data on the use of thiosulfuric acid-based compounds in photographic fixing

processes.

Chemical Principles of Photographic Fixing
The fundamental chemical reaction in the fixing process involves the formation of soluble

argentothiosulfate complexes. The thiosulfate ion (S₂O₃²⁻) reacts with the insoluble silver

halide (AgX, where X is typically Br⁻ or I⁻) to form a series of silver thiosulfate complexes,

which are then removed by washing.[3]
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The key chemical reactions are:

AgX(s) + 2S₂O₃²⁻(aq) → [Ag(S₂O₃)₂]³⁻(aq) + X⁻(aq) AgX(s) + 3S₂O₃²⁻(aq) →

[Ag(S₂O₃)₃]⁵⁻(aq) + X⁻(aq)

The efficiency of this process is dependent on factors such as the type of thiosulfate salt used,

the concentration of the fixing solution, temperature, agitation, and the nature of the

photographic emulsion.

Comparative Data of Photographic Fixers
The selection of a photographic fixer depends on the desired processing speed, the type of

photographic material, and archival requirements. The following tables provide a summary of

quantitative data for common fixer formulations.

Table 1: Comparison of Standard and Rapid Fixer Formulations

Parameter
Standard Fixer (Sodium
Thiosulfate-based)

Rapid Fixer (Ammonium
Thiosulfate-based)

Primary Fixing Agent
Sodium Thiosulfate

(Na₂S₂O₃·5H₂O)

Ammonium Thiosulfate

((NH₄)₂S₂O₃)

Typical Concentration 200-250 g/L 150-200 g/L (of 60% solution)

Relative Fixing Speed Slower[4]
Up to 4 times faster than

sodium thiosulfate fixers[5]

Typical Clearing Time 2-5 minutes 30-60 seconds

Capacity (Film)
~10-15 rolls of 35mm (36 exp.)

per liter

~20-25 rolls of 35mm (36 exp.)

per liter[4]

Capacity (Paper) ~20-25 8x10" sheets per liter ~40-50 8x10" sheets per liter

Advantages
Lower cost, good for traditional

films

Faster processing, higher

capacity[4]

Disadvantages Slower, lower capacity
Higher cost, can be more

aggressive on some emulsions
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Table 2: Typical Fixing and Washing Times for Archival Processing

Material Fixer Type
Recommended
Fixing Time

Washing Time
(with Hypo
Clearing
Agent)

Washing Time
(without Hypo
Clearing
Agent)

Fiber-Based

Paper

Standard or

Rapid
5-10 minutes 20-30 minutes 60+ minutes

Resin-Coated

Paper
Rapid 1-2 minutes 2-4 minutes 5-10 minutes

Black and White

Film
Rapid 2-5 minutes 5-10 minutes 20-30 minutes

Note: Fixing time should be at least twice the clearing time.[4] Clearing time is the time it takes

for the milky appearance of the film to disappear.

Experimental Protocols
Protocol 1: Preparation of a Standard Non-Hardening
Acid Fixer
This protocol describes the preparation of a standard fixer solution using sodium thiosulfate.

Materials:

Sodium thiosulfate pentahydrate (Na₂S₂O₃·5H₂O)

Sodium sulfite (Na₂SO₃), anhydrous

Acetic acid, 28% solution

Distilled water

Graduated cylinders

Beakers
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Stirring rod

Storage bottle

Procedure:

In a beaker, dissolve 240 g of sodium thiosulfate pentahydrate in 750 mL of warm distilled

water (approximately 50°C). Stir until fully dissolved.

In a separate beaker, dissolve 15 g of sodium sulfite in 50 mL of warm distilled water.

Slowly add the sodium sulfite solution to the sodium thiosulfate solution while stirring.

Slowly add 48 mL of 28% acetic acid to the main solution while stirring continuously.

Add cold distilled water to make a final volume of 1 liter.

Transfer the solution to a clearly labeled, airtight storage bottle.

Protocol 2: Determination of Fixer Exhaustion (Clearing
Time Test)
This protocol determines the point at which a fixer solution is no longer effective.

Materials:

Fixer solution to be tested

A scrap piece of undeveloped film (the leader of a 35mm roll is ideal)

Timer or stopwatch

Beaker or small tray

Procedure:

Pour a small amount of the fixer solution into a beaker.

Immerse the scrap piece of film into the fixer and start the timer simultaneously.
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Observe the film against a light background. The milky, light-sensitive emulsion will gradually

become transparent.

Stop the timer when the film is completely clear and the milky appearance has vanished.

This is the clearing time.

Compare the measured clearing time to the clearing time of a fresh batch of the same fixer.

The fixer is considered exhausted when the clearing time is double that of the fresh solution.

[4]

Protocol 3: Testing for Residual Thiosulfate (Hypo) for
Archival Permanence
This protocol provides a qualitative method to test for the presence of residual fixing agents in

photographic prints, which can cause image degradation over time.

Materials:

Kodak Hypo Test Solution HT-2 or equivalent

Solution A: 2.5 g potassium permanganate, 2.5 g sodium carbonate (anhydrous) in 1 L

distilled water.

Solution B: Distilled water.

Test print (with a white border) that has been washed

Dropper

Blotting paper

Procedure:

Place a drop of the test solution on a white, unexposed margin of the washed and still wet

print.

Allow the drop to stand for 2 minutes.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.brodie-tyrrell.org/wiki/index.php?FixerCapacity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Blot the excess solution with a clean piece of blotting paper.

Observe the color of the stain. A faint yellow stain indicates a low level of residual hypo,

which is acceptable for most purposes. A darker yellow or brown stain indicates insufficient

washing and the need for further washing for archival permanence.

For a more quantitative and accurate assessment of residual thiosulfate, the Methylene Blue

test method as specified in ISO 18917 is recommended.[6] This test is more complex and

requires a spectrophotometer.
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Diagram 1: Photographic Processing Workflow
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Diagram 2: Chemical Pathway of Photographic Fixing

Archival Standards and Best Practices
For long-term preservation of photographic materials, it is crucial to minimize the amount of

residual chemicals from the fixing process. International standards, such as those from the

International Organization for Standardization (ISO), provide guidelines for archival quality.

ISO 18917: This standard specifies methods for determining residual thiosulfate and other

related chemicals in processed photographic materials, including the Methylene Blue method

and the Iodide-Amylose method.[6]

Residual Thiosulfate Limits: For archival storage of film, the residual thiosulfate limit is

generally specified to be less than 0.7 micrograms per square centimeter.

To achieve archival permanence, the following practices are recommended:

Use a two-bath fixing technique. The first bath does the majority of the fixing, and the

second, fresher bath removes the last traces of silver halides and ensures complete fixation.
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Use a hypo clearing agent after fixing to facilitate the removal of thiosulfate ions during

washing.

Ensure thorough washing with a good flow of water for the recommended time.

Test for residual hypo using a reliable method, especially for valuable or historically

significant materials.

Conclusion
The use of thiosulfuric acid derivatives, particularly sodium and ammonium thiosulfate, is

fundamental to the stability and permanence of traditional photographic images. A thorough

understanding of the chemistry, proper preparation of fixing solutions, and adherence to

archival processing standards are essential for researchers and professionals working with

photographic materials. By following detailed protocols and performing quality control tests, the

longevity of valuable photographic records can be ensured.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Available at: [https://www.benchchem.com/product/b1193926#use-of-thiosulfuric-acid-in-
photographic-fixing-processes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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